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Compound of Interest

Compound Name: NS-062

Cat. No.: B15611047 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for the proper handling and

disposal of NS-062, a covalent inhibitor of the Epidermal Growth Factor Receptor (EGFR). The

information herein is intended for researchers, scientists, and drug development professionals.

Chemical Identification:

IUPAC Name: (2R)-1-(2-chloro-2-fluoroacetyl)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-(3-

morpholinopropoxy)quinazolin-6-yl)pyrrolidine-2-carboxamide[1]

CAS Number: 2226257-92-5[1]

Molecular Formula: C28H30Cl2F2N6O4[1]

Molecular Weight: 623.48 g/mol [1]

A specific Safety Data Sheet (SDS) for NS-062 is not readily available. Therefore, the following

procedures are based on general best practices for the disposal of investigational drugs and

research-grade pharmaceutical compounds. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all local, state, and federal regulations.

Immediate Safety and Handling Precautions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15611047?utm_src=pdf-interest
https://www.benchchem.com/product/b15611047?utm_src=pdf-body
https://www.medkoo.com/products/55022
https://www.medkoo.com/products/55022
https://www.medkoo.com/products/55022
https://www.medkoo.com/products/55022
https://www.benchchem.com/product/b15611047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prior to handling NS-062, it is essential to be familiar with standard laboratory safety protocols

for potent compounds.

Personal Protective Equipment (PPE): A summary of recommended PPE is provided in the

table below.

Equipment Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dusts or

aerosols may be generated, use a NIOSH-

approved respirator.

Handling:

Avoid contact with skin and eyes.

Minimize dust and aerosol generation.

Use in a designated area for potent compounds, if available.

Wash hands thoroughly after handling.

Step-by-Step Disposal Procedures
The disposal of investigational drugs like NS-062 must be handled as hazardous waste to

prevent environmental contamination and ensure safety.

Waste Classification: Treat all unused, expired, or contaminated NS-062 as hazardous

chemical waste.

Containerization:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15611047?utm_src=pdf-body
https://www.benchchem.com/product/b15611047?utm_src=pdf-body
https://www.benchchem.com/product/b15611047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place solid NS-062 waste in a clearly labeled, sealed, and compatible hazardous waste

container.

For solutions, use a leak-proof liquid waste container. Do not mix with incompatible

wastes.

Original vials or containers with residual NS-062 can be placed directly into the hazardous

waste container.

Labeling:

Affix a hazardous waste label to the container.

Clearly write the full chemical name: "(2R)-1-(2-chloro-2-fluoroacetyl)-N-(4-((3-chloro-4-

fluorophenyl)amino)-7-(3-morpholinopropoxy)quinazolin-6-yl)pyrrolidine-2-carboxamide"

and the CAS number: "2226257-92-5".

Include the name of the principal investigator, laboratory location, and contact information.

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) until it is collected by your institution's EHS personnel.

Ensure the storage area is secure and away from general laboratory traffic.

Disposal Request:

Follow your institution's specific procedures to request a hazardous waste pickup from the

EHS department.

Spill and Emergency Procedures
In the event of a spill, take the following immediate actions:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.
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Contain: For small spills, and if it is safe to do so, absorb the material with an inert absorbent

material (e.g., vermiculite, sand).

Clean: Carefully sweep or scoop up the absorbed material and place it in a labeled

hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent, and collect all

cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and the EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of NS-062.
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Caption: Logical workflow for the disposal of NS-062.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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